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Compound of Interest

Compound Name: Biotin-PEG4-NHS

Cat. No.: B7840624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-PEG4-NHS ester is a versatile reagent designed for the simple and efficient biotinylation

of proteins, antibodies, and other macromolecules containing primary amines.[1][2][3] The

molecule consists of three key components: a biotin moiety for high-affinity binding to

streptavidin or avidin, a hydrophilic polyethylene glycol (PEG4) spacer arm, and an N-

hydroxysuccinimide (NHS) ester for covalent conjugation to primary amines.[2][3]

The PEG4 spacer arm, with a length of 29 Å, enhances the water solubility of the labeled

molecule, which helps to reduce aggregation, particularly of biotinylated antibodies in solution.

[1][2][3] This flexible spacer also minimizes steric hindrance, ensuring efficient binding of the

biotin group to avidin or streptavidin.[2][3] The NHS ester reacts with primary amino groups (-

NH₂) on molecules, such as the side chain of lysine residues or the N-terminus of proteins, in a

pH range of 7-9 to form a stable amide bond.[1][3][4]

This document provides detailed protocols for the use of Biotin-PEG4-NHS ester in common

applications, including protein biotinylation and cell surface labeling.

Product Information and Storage
Proper handling and storage of Biotin-PEG4-NHS ester are critical for its activity.
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Property Value Reference

Molecular Weight 588.67 g/mol [1]

Spacer Arm Length 29 Å [1]

Solubility
10 mg/mL in water; also

soluble in DMSO, DMF
[1][5][6]

Storage Temperature -20°C, protected from moisture [1][2][3]

Shipping
Typically on wet ice or at

ambient temperature
[5][6]

Stability ≥ 4 years when stored properly [5]

Important Considerations:

Moisture Sensitivity: Biotin-PEG4-NHS ester is moisture-sensitive.[1][4] To prevent

hydrolysis of the NHS ester, always allow the vial to equilibrate to room temperature before

opening.

Reagent Preparation: Reconstituted Biotin-PEG4-NHS ester should be used immediately.[1]

[4] The NHS-ester moiety readily hydrolyzes in aqueous solutions and becomes non-

reactive. Do not prepare stock solutions for long-term storage. Discard any unused

reconstituted reagent.[1][4]

Buffer Compatibility: Avoid buffers that contain primary amines, such as Tris or glycine, as

they will compete with the target molecule for reaction with the NHS ester.[1][4] Phosphate-

buffered saline (PBS) at a pH of 7.2-8.0 is a commonly recommended reaction buffer.[1]

Reaction Mechanism
The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester,

leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide

(NHS).
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Caption: Reaction of Biotin-PEG4-NHS ester with a primary amine.

Experimental Protocols
Protocol for Protein Biotinylation (e.g., IgG)
This protocol is a general guideline for biotinylating proteins. Optimal conditions, such as the

molar ratio of biotin reagent to protein, may need to be determined empirically. This example

typically results in the incorporation of 3-5 biotin molecules per IgG molecule.[1]

Materials:

Biotin-PEG4-NHS Ester

Protein solution (1-10 mg/mL in amine-free buffer)

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0 (e.g., 0.1 M phosphate, 0.15

M NaCl)

Anhydrous DMSO or DMF (optional, for initial solubilization)

Method for removing non-reacted biotin (e.g., desalting columns, dialysis cassettes)

Quenching Buffer (optional): 1 M Tris-HCl, pH 7.5
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Workflow for Protein Biotinylation:
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Start: Prepare Protein Sample

Buffer Exchange into Amine-Free Buffer (e.g., PBS pH 7.2-8.0)

Prepare Fresh Biotin-PEG4-NHS Ester Solution

Incubate Protein and Biotin Reagent

Remove Excess Biotin (Desalting/Dialysis)

Quantify Biotin Incorporation (Optional)

End: Store Biotinylated Protein
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Start: Harvest Cells

Wash Cells 3x with Ice-Cold PBS (pH 8.0)

Resuspend Cells in PBS (pH 8.0)

Prepare Fresh Biotin-PEG4-NHS Ester Solution

Incubate Cells with Biotin Reagent

Quench Reaction with Glycine/Tris Buffer

Wash Cells 3x with Quenching Buffer

End: Proceed to Downstream Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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